Cas no 287922-71-8 (4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile)

4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile structure
287922-71-8 structure
Product Name:4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile
CAS No:287922-71-8
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD00103545
CID:1028222
PubChem ID:45594322
Update Time:2025-04-20

4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile
    • 4-bromo-1-methylpyrazole-3-carbonitrile
    • 1H-Pyrazole-3-carbonitrile, 4-bromo-1-methyl-
    • NTTLCOOFUGHMJS-UHFFFAOYSA-N
    • SBB090343
    • 4-bromo-1-methyl-pyrazole-3-carbonitrile
    • MDL： MFCD00103545
    • Inchi： 1S/C5H4BrN3/c1-9-3-4(6)5(2-7)8-9/h3H,1H3
    • InChI Key： NTTLCOOFUGHMJS-UHFFFAOYSA-N
    • SMILES： BrC1C(C#N)=NN(C)C=1

Computed Properties

  • Exact Mass: 184.95900
  • Monoisotopic Mass: 184.95886 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 186.01
  • XLogP3: 1
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Melting Point: 103-105℃
  • Boiling Point: 319.2±27.0℃ at 760 mmHg
  • Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
  • PSA: 41.61000
  • LogP: 1.05428

4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Security Information

4-Bromo-1-methyl-1H-pyrazole-3-carbonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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